1-Hydroxyxanthine dihydrate
Overview
Description
1-Hydroxyxanthine dihydrate, also known as 1-Hydroxyxanthine dihydrate, is a useful research compound. Its molecular formula is C5H8N4O5 and its molecular weight is 204.14 g/mol. The purity is usually 95%.
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properties
CAS RN |
64038-48-8 |
|---|---|
Product Name |
1-Hydroxyxanthine dihydrate |
Molecular Formula |
C5H8N4O5 |
Molecular Weight |
204.14 g/mol |
IUPAC Name |
1-hydroxy-3,7-dihydropurine-2,6-dione;dihydrate |
InChI |
InChI=1S/C5H4N4O3.2H2O/c10-4-2-3(7-1-6-2)8-5(11)9(4)12;;/h1,12H,(H,6,7)(H,8,11);2*1H2 |
InChI Key |
UOQDMGNYCVWWDE-UHFFFAOYSA-N |
SMILES |
C1=NC2=C(N1)C(=O)N(C(=O)N2)O.O.O |
Canonical SMILES |
C1=NC2=C(N1)C(=O)N(C(=O)N2)O.O.O |
Related CAS |
1932-15-6 (Parent) |
synonyms |
1-hydroxyxanthine 1-hydroxyxanthine dihydrate |
Origin of Product |
United States |
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